![molecular formula C6H5BrFNO B3027237 3-Bromo-4-fluoro-2-methoxypyridine CAS No. 1256810-67-9](/img/structure/B3027237.png)
3-Bromo-4-fluoro-2-methoxypyridine
Overview
Description
3-Bromo-4-fluoro-2-methoxypyridine is a chemical compound with the molecular formula C6H5BrFNO . It has a molecular weight of 206.01 . This compound is used in the preparation of pyrrolo [2,3-d]pyrimidines and pyrido [2,3-d]pyrimidines as inhibitors of focal adhesion kinase (FAK) .
Synthesis Analysis
The synthesis of substituted pyridines with diverse functional groups has been reported via the remodeling of (Aza)indole/Benzofuran skeletons . A ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines has been developed .Molecular Structure Analysis
The InChI code for 3-Bromo-4-fluoro-2-methoxypyridine is1S/C6H5BrFNO/c1-10-6-5(8)4(7)2-3-9-6/h2-3H,1H3
. The Canonical SMILES is COC1=C(C(=NC=C1)Br)F
. Chemical Reactions Analysis
3-Bromo-4-fluoropyridine is a useful research chemical compound used in the preparation of pyrrolo [2,3-d]pyrimidines and pyrido [2,3-d]pyrimidines .Physical And Chemical Properties Analysis
3-Bromo-4-fluoro-2-methoxypyridine is a liquid at room temperature . It has a molecular weight of 206.01 g/mol .Scientific Research Applications
Organic Electronics
Derivatives of 3-Bromo-4-fluoro-2-methoxypyridine may find utility in organic electronics. Specifically:
- Organic Light-Emitting Diodes (OLEDs) : These compounds can contribute to the development of efficient OLEDs due to their ability to form π-conjugated systems .
Molecular Recognition
Boron-containing compounds, including boronic acids, exhibit specific interactions that can be harnessed for various applications:
Intermediate in Organic Synthesis
3-Bromo-4-fluoro-2-methoxypyridine serves as a valuable intermediate in organic synthesis:
Transition Metal-Catalyzed Reactions
Boron reagents are essential in Suzuki–Miyaura cross-coupling reactions, which are widely used for carbon–carbon bond formation:
- Suzuki–Miyaura Coupling : This reaction is mild, functional group tolerant, and environmentally benign. 3-Bromo-4-fluoro-2-methoxypyridine derivatives can be employed as boron reagents in this context .
Safety and Hazards
Future Directions
The development of a robust synthetic route enabling the incorporation of sulfone and phosphonate moieties on the pyridine scaffold is highly needed in medicinal and agricultural chemistry . The application of this methodology could provide a privileged pyridine scaffold containing biologically relevant molecules and direct drug/natural product conjugation .
Mechanism of Action
Target of Action
3-Bromo-4-fluoro-2-methoxypyridine is a chemical compound that is often used in the synthesis of various pharmaceuticals and agrochemicals . It is primarily used in Suzuki–Miyaura (SM) cross-coupling reactions , a widely applied transition metal catalyzed carbon–carbon bond forming reaction . The primary targets of this compound are the organoboron reagents used in these reactions .
Mode of Action
In SM cross-coupling reactions, 3-Bromo-4-fluoro-2-methoxypyridine interacts with its targets through a process of oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . Transmetalation, on the other hand, occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The biochemical pathways affected by 3-Bromo-4-fluoro-2-methoxypyridine are primarily related to the synthesis of various pharmaceuticals and agrochemicals . The compound’s role in SM cross-coupling reactions contributes to the formation of carbon–carbon bonds, a fundamental process in organic synthesis .
Result of Action
The result of 3-Bromo-4-fluoro-2-methoxypyridine’s action is the formation of new carbon–carbon bonds through SM cross-coupling reactions . This enables the synthesis of a wide range of compounds, including pharmaceuticals and agrochemicals .
Action Environment
The action of 3-Bromo-4-fluoro-2-methoxypyridine is influenced by various environmental factors. For instance, the success of SM cross-coupling reactions depends on the use of mild and functional group tolerant reaction conditions . Additionally, the stability and reactivity of the compound can be affected by factors such as temperature, pH, and the presence of other chemicals in the reaction environment.
properties
IUPAC Name |
3-bromo-4-fluoro-2-methoxypyridine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrFNO/c1-10-6-5(7)4(8)2-3-9-6/h2-3H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRWUVLPVWOLDSD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=CC(=C1Br)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrFNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801286750 | |
Record name | Pyridine, 3-bromo-4-fluoro-2-methoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801286750 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.01 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1256810-67-9 | |
Record name | Pyridine, 3-bromo-4-fluoro-2-methoxy- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1256810-67-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Pyridine, 3-bromo-4-fluoro-2-methoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801286750 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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